Cas no 107572-59-8 (1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-)

• Product Name: 1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-
• CAS No: 107572-59-8
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 156304
• PubChem ID: 3065272
• Update Time: 2025-04-19

1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-
• 3,5-Bis(3,4-dimethoxyphenyl)-1H-1,2,4-triazole
• 107572-59-8
• DTXSID80148090
• 1H-1,2,4-Triazole, 3,5-bis(3,4-dimethoxyphenyl)-

• Inchi： 1S/C18H19N3O4/c1-22-13-7-5-11(9-15(13)24-3)17-19-18(21-20-17)12-6-8-14(23-2)16(10-12)25-4/h5-10H,1-4H3,(H,19,20,21)
• InChI Key： TZKVWSMMEAUSBV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NC(C2C=CC(=C(C=2)OC)OC)=NN1)OC

Computed Properties

• Exact Mass: 340.12984
• Monoisotopic Mass: 341.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 543°Cat760mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.574
• PSA: 75.59
• LogP: 3.17310

1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)- Security Information

• Safety Term：x."> Experimental reproductive effects. When heated to decomposition it emits toxic fumes of NOx.